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Compound of Interest

Compound Name: Dimethyl 4-hydroxyisophthalate

Cat. No.: B1293594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Dimethyl 4-hydroxyisophthalate (CAS No. 5985-24-0). The information is curated for

researchers, scientists, and professionals in drug development who require precise data for

experimental design, synthesis, and analysis. This document includes a detailed summary of

quantitative data, experimental protocols for property determination, and visual workflows to

illustrate key processes.

Core Physical and Chemical Properties
Dimethyl 4-hydroxyisophthalate is a methyl salicylate analogue and a derivative of 4-

hydroxy-isophthalic acid.[1][2] It is commonly used as a building block in chemical synthesis.[3]

Its identity and structure are well-defined, with the molecular formula C₁₀H₁₀O₅ and a molecular

weight of 210.18 g/mol .[4][5][6]

Data Presentation: Summary of Physical Properties

The following table summarizes the key quantitative physical properties of Dimethyl 4-
hydroxyisophthalate, compiled from various chemical data sources.
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Property Value Citations

Molecular Formula C₁₀H₁₀O₅ [4][5][7]

Molecular Weight 210.18 g/mol [4][5][7]

Melting Point 97 °C [4][8][9][10]

95.0 - 99.0 °C [11]

Boiling Point 304.9 °C at 760 mmHg [8][10][12]

305 °C [4][9]

Density 1.284 g/cm³ [4][8][10]

Flash Point 117 °C [4][8][9]

Vapor Pressure 0.000472 mmHg at 25°C [10][12]

pKa 8.15 ± 0.18 (Predicted) [4][9]

Refractive Index 1.544 [10][12]

Appearance
White to Off-White

Solid/Powder/Crystal
[4][7][13]

Solubility Profile

Solvent Solubility Citations

Water Insoluble [3]

DMSO 42 mg/mL (199.82 mM) [3]

Ethanol 42 mg/mL [3]

Acetonitrile Slightly Soluble [4][7][9]

Chloroform Slightly Soluble [4][7][9]

Experimental Protocols for Property Determination
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The determination of physical properties is fundamental to the characterization of a chemical

compound. Below are detailed methodologies for key experiments cited in the determination of

the physical properties of a solid organic compound like Dimethyl 4-hydroxyisophthalate.

2.1. Determination of Melting Point

The melting point is a critical indicator of purity for a crystalline solid.

Objective: To determine the temperature range over which the solid compound transitions to

a liquid.

Apparatus: Melting point apparatus (e.g., Vernier Melt Station or similar), capillary tubes,

sample of Dimethyl 4-hydroxyisophthalate.

Procedure:

Sample Preparation: A small amount of the dry, crystalline Dimethyl 4-
hydroxyisophthalate is finely powdered. The open end of a capillary tube is tapped into

the powder, packing a small amount (2-3 mm in height) into the sealed end.

Apparatus Setup: The capillary tube is placed into the heating block of the melting point

apparatus.

Heating: The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) as the

temperature approaches the expected melting point (around 97°C). A rapid heating rate

can be used initially to approach the expected melting point more quickly, followed by a

slower rate for the final determination.

Observation: The sample is observed through the magnifying lens. The temperature at

which the first drop of liquid appears is recorded as the beginning of the melting range.

The temperature at which the entire sample has completely liquefied is recorded as the

end of the melting range.

Purity Assessment: A sharp melting range (typically < 1 °C) indicates a high degree of

purity. Impurities tend to depress and broaden the melting range.

2.2. Determination of Boiling Point (for liquids)
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While Dimethyl 4-hydroxyisophthalate is a solid at room temperature, a general protocol for

determining the boiling point of an organic substance via simple distillation is provided for

context.[14]

Objective: To measure the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Apparatus: Round-bottom flask, heating mantle, distillation head, condenser, thermometer,

receiving flask, boiling chips.

Procedure:

Apparatus Assembly: A simple distillation apparatus is assembled. The liquid is placed in

the round-bottom flask with boiling chips to ensure smooth boiling.

Thermometer Placement: The thermometer is positioned so that the top of the bulb is level

with the bottom of the side-arm of the distillation head. This ensures the temperature of the

vapor entering the condenser is accurately measured.

Heating: The liquid is heated gently. As it boils, the vapor rises, and the temperature on the

thermometer will increase sharply and then stabilize.[14]

Recording: The stable temperature observed during the distillation of the bulk of the liquid

is recorded as the boiling point. The atmospheric pressure should also be recorded, as

boiling point is pressure-dependent.

2.3. Determination of Solubility

Objective: To determine the qualitative solubility of the compound in various solvents.

Apparatus: Test tubes, vortex mixer or stirring rod, sample of Dimethyl 4-
hydroxyisophthalate, various solvents (e.g., water, ethanol, DMSO).

Procedure:

Sample and Solvent Measurement: A small, measured amount of Dimethyl 4-
hydroxyisophthalate (e.g., 10 mg) is placed into a test tube.
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Solvent Addition: A measured volume of the solvent (e.g., 1 mL) is added to the test tube.

Mixing: The mixture is agitated vigorously (e.g., using a vortex mixer) for a set period to

ensure maximum dissolution.

Observation: The solution is visually inspected to determine if the solid has dissolved

completely, partially, or not at all.

Classification: The solubility is classified as "soluble," "slightly soluble," or "insoluble"

based on the observation. For quantitative results, a saturated solution would be prepared

and the concentration determined analytically.

Mandatory Visualizations
Experimental Workflow: Melting Point Determination

This diagram illustrates the standard workflow for determining the melting point of a solid

organic compound.
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Start: Obtain Dry Sample

Prepare Sample:
Crush solid into fine powder.

Pack into capillary tube (2-3 mm).

Setup Apparatus:
Place capillary tube in

melting point apparatus.

Rapid Heating Phase:
Heat quickly to ~15-20°C

below expected M.P.

Slow Heating Phase:
Reduce rate to 1-2°C per minute.

Observe Sample:
Monitor for signs of melting.

Record T1:
Temperature at which the
first liquid drop appears.

Melting begins

Record T2:
Temperature at which all

solid has liquefied.

Result:
Melting Range is T1 - T2

End

Click to download full resolution via product page

Caption: Workflow for determining the melting point of a solid.
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Logical Relationship: Solubility Profile

This diagram illustrates the known solubility relationships for Dimethyl 4-
hydroxyisophthalate.

Polar Solvents

Organic Solvents

Dimethyl 4-hydroxyisophthalate

Water

Insoluble

DMSOSoluble
(42 mg/mL)

Ethanol

Soluble
(42 mg/mL)

Acetonitrile

Slightly Soluble

Chloroform

Slightly Soluble
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Caption: Solubility profile of Dimethyl 4-hydroxyisophthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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